Cas no 68872-14-0 (1,3-BENZENEDICARBOXYLIC ACID, 5-(CHLOROCARBONYL)-, DIMETHYL ESTER)

• Product Name: 1,3-BENZENEDICARBOXYLIC ACID, 5-(CHLOROCARBONYL)-, DIMETHYL ESTER
• CAS No: 68872-14-0
• MF: C₁₁H₉ClO₅
• MW: 256.639162778854
• CID: 3185516
• PubChem ID: 44474925
• Update Time: 2025-04-21

1,3-BENZENEDICARBOXYLIC ACID, 5-(CHLOROCARBONYL)-, DIMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZENEDICARBOXYLIC ACID, 5-(CHLOROCARBONYL)-, DIMETHYL ESTER
• 3,5-dicarbomethoxybenzoyl chloride
• SCHEMBL4531505
• DB-196105
• 68872-14-0
• 5-(Chlorocarbonyl)-1,3-benzenedicarboxylic acid 1,3-dimethyl ester

• Inchi： 1S/C11H9ClO5/c1-16-10(14)7-3-6(9(12)13)4-8(5-7)11(15)17-2/h3-5H,1-2H3
• InChI Key： SFFXPMAKALOOGP-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=O)OC)C=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 256.0138511Da
• Monoisotopic Mass: 256.0138511Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų